![molecular formula C11H12O B598104 1-(But-1-yn-1-yl)-4-methoxybenzene CAS No. 197250-99-0](/img/structure/B598104.png)
1-(But-1-yn-1-yl)-4-methoxybenzene
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Description
Scientific Research Applications
Liquid Crystal Research
Research on methylene-linked liquid crystal dimers, including compounds with methoxy groups, demonstrates their significance in developing new liquid crystal phases, such as the twist-bend nematic phase. These compounds' unique structural properties enable the formation of mesophases with potential applications in advanced display technologies and materials science (Henderson & Imrie, 2011).
Environmental Fate of Parabens
Studies on parabens, which share the para-hydroxybenzoic acid ester component with "1-(But-1-yn-1-yl)-4-methoxybenzene," explore their occurrence, fate, and behavior in aquatic environments. These investigations reveal the persistence and ubiquity of parabens in water bodies, prompting concerns over their environmental impact and the need for effective removal strategies from wastewater (Haman et al., 2015).
Antimicrobial Food Preservatives
Research on natural product-based phenolic and nonphenolic antimicrobial food preservatives highlights the exploration of compounds like "this compound" for their potential in enhancing food safety. These studies focus on identifying natural compounds with effective antimicrobial properties to replace conventional chemical preservatives, addressing consumer health concerns and improving food preservation techniques (Galal, 2006).
Advanced Oxidation Processes
The degradation of pharmaceuticals and pollutants through advanced oxidation processes (AOPs) is another area where structurally similar compounds are studied. These processes aim to breakdown recalcitrant compounds in water, highlighting the importance of understanding the chemical reactivity and environmental fate of complex organic molecules (Qutob et al., 2022).
Antimicrobial Agents Development
Benzofuran derivatives, structurally related to "this compound," are emerging as significant scaffolds for developing new antimicrobial agents. These compounds exhibit a broad range of biological activities, making them attractive targets for drug discovery and development in addressing antibiotic resistance (Hiremathad et al., 2015).
Properties
IUPAC Name |
1-but-1-ynyl-4-methoxybenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c1-3-4-5-10-6-8-11(12-2)9-7-10/h6-9H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFCZINMOAMGOBE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC#CC1=CC=C(C=C1)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80666729 |
Source
|
Record name | 1-(But-1-yn-1-yl)-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80666729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
197250-99-0 |
Source
|
Record name | 1-(But-1-yn-1-yl)-4-methoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80666729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.